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Compound of Interest

Compound Name: 3,4'-Dimethylbenzophenone

Cat. No.: B082306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
3,4'-Dimethylbenzophenone, a substituted aromatic ketone. This document details the
chemical properties, spectroscopic data, and a comprehensive experimental protocol for its
preparation via Friedel-Crafts acylation. The information presented is intended to support
researchers and professionals in the fields of organic synthesis, medicinal chemistry, and
materials science.

Chemical and Physical Properties

3,4'-Dimethylbenzophenone, with the molecular formula C1sH140, is a white to light yellow
crystalline solid at room temperature.[1][2][3] It is soluble in organic solvents such as methanol
and dichloromethane.[3] A summary of its key physical and chemical properties is presented in
Table 1.

Table 1: Physical and Chemical Properties of 3,4'-Dimethylbenzophenone
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Property Value Reference(s)

(3-methylphenyl)(4-

IUPAC Name [1]
methylphenyl)methanone

CAS Number 62261-53-4 [1]

Molecular Formula C15H140 [11[2]

Molecular Weight 210.27 g/mol [1112]

Melting Point 45-47 °C [2]

Boiling Point 335°C [3]
White to light yellow

Appearance [3]
powder/crystal

Synthesis Methodology: Friedel-Crafts Acylation

The primary synthetic route to 3,4'-Dimethylbenzophenone is the Friedel-Crafts acylation of
toluene with 3-methylbenzoyl chloride in the presence of a Lewis acid catalyst, typically
anhydrous aluminum chloride (AICI3). This electrophilic aromatic substitution reaction involves
the formation of an acylium ion which then attacks the aromatic ring of toluene. Due to the
directing effect of the methyl group on the toluene ring (ortho, para-directing), a mixture of
isomers is possible, with the para-substituted product, 3,4'-Dimethylbenzophenone, being a
major product.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylbenzophenone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d149675
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylbenzophenone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d149675
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d149675
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4410441_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4410441_EN.htm
https://www.benchchem.com/product/b082306?utm_src=pdf-body
https://www.benchchem.com/product/b082306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

AICIs (Lewis Acid) ’
+ Acylium lon
€
(S-Methylbenzoyl Chloride)ﬂb(: Acylium lon Intermediate :‘/

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction

(Assemble Dry Glassware)

A 4

( Add AICIz and DCM j

Y
(Add 3-Methylbenzoyl Chloride (0-5 °C))

Y

(Add Toluene (0-5 °C))

Y

(Stir at Room Temperature (2-3h))
\ J
4 N

Work-u
\ 4 P

Pour into Ice/HCI

Y
(Separate and Extract with DCM)

A4

[ Wash with H20, NaHCOs, Brine )
N J

Purificatior;'& Analysis

( Dry with MgSO4/NazSOa )

Y
[Concentrate via Rotary Evaporation)

\ 4
(Recrystallization or Column Chromatography)

A 4

(Characterization (NMR, IR, MS, etc.)j
- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b082306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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